Cas no 10538-58-6 (Methyl 3-Oxo-desoxycholate)

Methyl 3-Oxo-desoxycholate structure

Product Name:Methyl 3-Oxo-desoxycholate

CAS No:10538-58-6

Molecular Formula:C₂₅H₄₀O₄

Molecular Weight:404.58300

CID:214633

PubChem ID:114579

Methyl 3-Oxo-desoxycholate Properties

Names and Identifiers

- Cholan-24-oic acid,12-hydroxy-3-oxo-, methyl ester, (5b,12a)-
- Methyl 3-Oxo-desoxycholate
- methyl 12alpha-hydroxy-3-oxo-5beta-cholan-24-oate
- Methyl (5β,12α)-12-hydroxy-3-oxocholan-24-oate
- METHYL 3-KETO DEOXYCHOLATE
- Methyl 3-Oxo-desoxyc
- 11-Methylmercapto-undecansaeure-methylester
- 11-methylsulfanyl-undecanoic acid methyl ester
- 12-thiatridecanoic acid methyl ester
- 3-oxo deoxycholic acid methyl ester
- methyl 12-thiatridecanoate
- Methyl 12α-Hydroxy-3-oxo-5β-cholanate
- Methyl-3-keto-12α-hydroxy-5β-cholanoate
- 12-Hydroxy-3-oxo-cholan-24-oic Acid Methyl Ester
- 3-Oxo-12α-hydroxy-5β-cholan-24-oic acid methyl ester
- 12α-Hydroxy-3-oxo-5β-cholan-24-oic acid methyl ester
- 5.BETA.-CHOLAN-24-OIC ACID, 12.ALPHA.-HYDROXY-3-OXO-, METHYL ESTER
- EINECS 234-115-4
- METHYL 12.ALPHA.-HYDROXY-3-OXO-5.BETA.-CHOLANATE
- Obeticholic Acid Intermediates
- CHOLAN-24-OIC ACID, 12-HYDROXY-3-OXO-, METHYL ESTER, (5.BETA.,12.ALPHA.)-
- SAO85TC57K
- METHYL-3-KETO-12.ALPHA.-HYDROXY-5.BETA.-CHOLANOATE
- UNII-SAO85TC57K
- AKOS032949943
- Methyl(5,12)-12-hydroxy-3-oxocholan-24-oate
- 10538-58-6
- Methyl (5,12)-12-hydroxy-3-oxocholan-24-oate
- 5.BETA.-CHOLANIC ACID, 12.ALPHA.-HYDROXY-3-OXO-, METHYL ESTER
- METHYL 12.ALPHA.-HYDROXY-3-OXO-5.BETA.-CHOLAN-24-OATE
- METHYL (5BETA,12ALPHA)-12-HYDROXY-3-OXOCHOLAN-24-OATE
- H11552
- Methyl 12-hydroxy-3-oxocholan-24-oate
- NS00052302
- methyl (4R)-4-[(5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
- METHYL (5?,12?)-12-HYDROXY-3-OXOCHOLAN-24-OATE
- Q27289112
- DTXSID80909481
- DB-230668
- Methyl 12alpha-hydroxy-3-oxo-5beta-cholan-24-oate
- 12-Hydroxy-3-oxo-cholan-24-oic Acid Methyl Ester; Methyl 12alpha-Hydroxy-3-oxo-5beta-cholanate; Methyl-3-keto-12alpha-hydroxy-5beta-cholanoate
- +Expand
- InChIKey： LOJPGRHPJBGMMF-UHFFFAOYSA-N
- Inchi： InChI=1S/C25H40O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-16,18-22,27H,5-14H2,1-4H3
- SMILES： COC(CCC(C)C1C2(C(CC3C4(CCC(CC4CCC3C2CC1)=O)C)O)C)=O

Computed Properties

Exact Mass: 404.29300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 404.293
Heavy Atom Count: 29
Complexity: 659
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.8
Topological Polar Surface Area: 63.6A^2

Experimental Properties

LogP: 4.77450
PSA: 63.60000
Refractive Index: 1.495
Boiling Point: 505.7±35.0 °C at 760 mmHg
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: 162.2±19.4 °C
Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3

Methyl 3-Oxo-desoxycholate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	M321200-250mg	Methyl 3-Oxo-desoxycholate	10538-58-6		250mg	$ 196.00	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1575624-50mg	Methyl (R)-4-((5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate	10538-58-6	98%	50mg	￥2319.00	2024-08-09

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